Cas no 908103-53-7 (2,6-Dimethyl-3-methoxybenzoic acid)

• Product Name: 2,6-Dimethyl-3-methoxybenzoic acid
• CAS No: 908103-53-7
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 2101807
• PubChem ID: 20084921
• Update Time: 2025-06-07

2,6-Dimethyl-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-METHOXY-2,6-DIMETHYLBENZOIC ACID
• 2,6-Dimethyl-3-methoxybenzoic acid
• starbld0018252
• SCHEMBL5274887
• F98201
• 908103-53-7

• Inchi： 1S/C10H12O3/c1-6-4-5-8(13-3)7(2)9(6)10(11)12/h4-5H,1-3H3,(H,11,12)
• InChI Key： BBGIKTJUEZDSSP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C)C(C(=O)O)=C1C

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2,6-Dimethyl-3-methoxybenzoic acid

2,6-Dimethyl-3-Methoxybenzoic Acid: A Comprehensive Overview

2,6-Dimethyl-3-methoxybenzoic acid, identified by the CAS number 908103-53-7, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with methyl and methoxy groups at specific positions. The presence of these substituents not only influences its physical and chemical properties but also opens up a wide range of potential applications.

The synthesis of 2,6-dimethyl-3-methoxybenzoic acid typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the growing demand for sustainable chemical processes. Researchers have explored various catalysts, including metal-based and enzymatic systems, to optimize the yield and purity of this compound.

In terms of physical properties, 2,6-dimethyl-3-methoxybenzoic acid exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in various solvent systems commonly employed in pharmaceutical and chemical industries.

The chemical structure of this compound plays a pivotal role in its reactivity. The benzoic acid group is a strong electron-withdrawing group, which can influence the electronic properties of the molecule. The methyl groups at positions 2 and 6 act as electron-donating groups, creating a balance that can be exploited in designing molecules with specific electronic or steric properties. This balance has been leveraged in recent studies to develop novel materials for optoelectronic applications.

One of the most promising applications of 2,6-dimethyl-3-methoxybenzoic acid lies in the field of drug discovery. Its structure has been used as a scaffold for developing bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. For instance, recent research has demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them potential candidates for therapeutic interventions.

In addition to its pharmacological applications, 2,6-dimethyl-3-methoxybenzoic acid has found utility in material science. Its ability to form stable crystalline structures has led to its use as a building block for designing advanced materials such as organic semiconductors and sensors. Researchers have reported that incorporating this compound into polymer matrices can enhance the mechanical and thermal stability of the resulting materials.

The environmental impact of synthesizing and using 2,6-dimethyl-3-methoxybenzoic acid has also been a topic of interest. Studies have shown that certain synthesis pathways generate byproducts that are biodegradable under specific conditions. This aligns with the global push towards green chemistry practices that minimize waste and reduce environmental footprint.

In conclusion, 2,6-dimethyl-3-methoxybenzoic acid, with its unique structure and versatile properties, continues to be a focal point in various scientific disciplines. Its potential applications span from drug development to advanced materials science, making it an essential compound for future innovations. As research progresses, we can expect even more groundbreaking discoveries associated with this remarkable molecule.